![molecular formula C21H13FN4O2S B2463030 5-(4-fluorophenyl)-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)oxazole-2-carboxamide CAS No. 1798662-08-4](/img/structure/B2463030.png)
5-(4-fluorophenyl)-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)oxazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-(4-fluorophenyl)-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)oxazole-2-carboxamide” is a chemical compound with the linear formula C12H7FN2OS . It has a molecular weight of 246.265 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C12H7FN2OS . The CAS Number is 883825-63-6 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 246.265 . The CAS Number is 883825-63-6 .Scientific Research Applications
Cancer Therapy and Targeted Kinase Inhibition
The compound’s structural features make it a promising candidate for cancer therapy. Specifically, it has been investigated as a pan-RAF inhibitor with potential anti-melanoma activity . The inhibition of RAF kinases disrupts the MAPK signaling pathway, which is crucial for cell growth and proliferation. By targeting mutated BRAF (such as V600E), this compound may help overcome resistance to existing BRAF inhibitors.
Leukemia Treatment
In a related study, analogues of this compound were evaluated for their biological activity against leukemia cells. Among these analogues were 2-aralkyl-6-(4′-fluorophenyl)-imidazo[1,3,4]thiadiazoles . These derivatives showed promise in inhibiting leukemia cell growth .
Medicinal Chemistry and Drug Development
Imidazo[2,1-b]thiazole derivatives, including our compound of interest, serve as a privileged scaffold in medicinal chemistry. Researchers have explored various synthetic approaches and functionalizations at the 3-position of this scaffold. These efforts aim to develop new chemosynthetic strategies and enhance drug development .
Kinase Profiling and Cellular Activity
The compound’s kinase activity has been studied, revealing moderate kinase and cellular effects. Researchers have focused on optimizing its structure to enhance potency and selectivity against specific kinases involved in disease pathways .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of the compound “5-(4-fluorophenyl)-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)oxazole-2-carboxamide” are currently unknown
Biochemical Pathways
Without knowledge of the compound’s primary targets, it is challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on identifying these pathways to understand the compound’s mechanism of action better.
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without more information on the compound’s mechanism of action and pharmacokinetics, it is difficult to discuss how environmental factors might influence its activity .
properties
IUPAC Name |
5-(4-fluorophenyl)-N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13FN4O2S/c22-15-6-4-13(5-7-15)18-11-23-20(28-18)19(27)24-16-3-1-2-14(10-16)17-12-26-8-9-29-21(26)25-17/h1-12H,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHXZKEGMQKZPJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C2=NC=C(O2)C3=CC=C(C=C3)F)C4=CN5C=CSC5=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.